Cas no 819867-22-6 (Phosphine, [2'-(1-methylethyl)[1,1'-biphenyl]-2-yl]diphenyl-)

Phosphine, [2'-(1-methylethyl)[1,1'-biphenyl]-2-yl]diphenyl- structure
819867-22-6 structure
Product Name:Phosphine, [2'-(1-methylethyl)[1,1'-biphenyl]-2-yl]diphenyl-
CAS No:819867-22-6
MF:C27H25P
MW:380.461168050766
CID:701885
PubChem ID:71420657
Update Time:2025-04-19

Phosphine, [2'-(1-methylethyl)[1,1'-biphenyl]-2-yl]diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine, [2'-(1-methylethyl)[1,1'-biphenyl]-2-yl]diphenyl-
    • diphenyl-[2-(2-propan-2-ylphenyl)phenyl]phosphane
    • Diphenyl[2'-(propan-2-yl)[1,1'-biphenyl]-2-yl]phosphane
    • DTXSID90839841
    • 819867-22-6
    • SCHEMBL3997889
    • Inchi: 1S/C27H25P/c1-21(2)24-17-9-10-18-25(24)26-19-11-12-20-27(26)28(22-13-5-3-6-14-22)23-15-7-4-8-16-23/h3-21H,1-2H3
    • InChI Key: FZLSKSDSHXFQGI-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC=C1C1C=CC=CC=1C(C)C

Computed Properties

  • Exact Mass: 380.169387795g/mol
  • Monoisotopic Mass: 380.169387795g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.4
  • Topological Polar Surface Area: 0Ų
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